N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
Description
N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H15Cl2N3O3 and its molecular weight is 404.25. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity
Indole derivatives, which share structural similarities with “F2213-0500”, have been reported to exhibit antiviral properties. Compounds with an indole nucleus have shown inhibitory activity against influenza A and other viruses . While “F2213-0500” has not been explicitly mentioned in this context, its structural relation to indole derivatives suggests potential antiviral applications that could be explored.
Anti-inflammatory Properties
The indole scaffold is known for its anti-inflammatory effects. Given that “F2213-0500” is a derivative of indole, it may possess similar properties. This application could be particularly relevant in the development of new anti-inflammatory drugs .
Anticancer Potential
Some indole derivatives have demonstrated potent antiproliferative activity against cancer cells. The structural features of “F2213-0500” could be optimized to explore its efficacy as an anticancer agent, potentially offering a new avenue for cancer treatment .
Antimicrobial Efficacy
Indole derivatives are also recognized for their antimicrobial activity. “F2213-0500” could be investigated for its effectiveness against various bacterial and fungal pathogens, contributing to the field of antimicrobial chemotherapy .
Antidiabetic Activity
Research on indole derivatives has indicated potential applications in managing diabetes. “F2213-0500” might be studied for its ability to modulate blood glucose levels and provide a novel treatment for diabetes .
Antimalarial Use
The indole nucleus is present in compounds with antimalarial properties. As such, “F2213-0500” could be assessed for its utility in combating malaria, which remains a significant global health challenge .
properties
IUPAC Name |
N-(2,5-dichlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15Cl2N3O3/c1-11-3-6-13(7-4-11)24-17(25)10-16(27-2)18(23-24)19(26)22-15-9-12(20)5-8-14(15)21/h3-10H,1-2H3,(H,22,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJGOUULGSHOSHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)NC3=C(C=CC(=C3)Cl)Cl)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15Cl2N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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